Cas no 2229274-17-1 (5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229274-17-1
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6198274
• PubChem ID: 165884602
• Update Time: 2025-05-25

5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• EN300-1923777
• 2229274-17-1

• Inchi： 1S/C9H8BrNO3/c10-6-3-1-2-5(8(6)12)7-4-11-9(13)14-7/h1-3,7,12H,4H2,(H,11,13)
• InChI Key： OHRCWBQWFRXEOV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1CNC(=O)O1

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2229274-17-1)

The compound 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2229274-17-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated hydroxyphenyl group attached to an oxazolidin-2-one ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

In recent years, the search for heterocyclic compounds with enhanced pharmacokinetic properties has intensified, and 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one fits this trend perfectly. Its oxazolidinone core is known for its role in antibiotics like linezolid, which has spurred investigations into its derivatives for combating antibiotic-resistant bacteria. This aligns with the global focus on antimicrobial resistance (AMR), a hot topic in both scientific literature and public health discussions.

From a synthetic chemistry perspective, the bromo and hydroxy functional groups in this compound offer versatile sites for further modifications, such as Suzuki-Miyaura cross-coupling or etherification reactions. Such flexibility is crucial for structure-activity relationship (SAR) studies, a common search term among medicinal chemists. The compound’s CAS No. 2229274-17-1 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-value research.

Another area of interest is the compound’s potential role in crop protection. With the agrochemical industry seeking eco-friendly alternatives to traditional pesticides, 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one could serve as a precursor for developing biodegradable fungicides. This ties into broader discussions about sustainable agriculture, a trending topic among environmental scientists and policymakers.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC, and mass spectrometry, techniques often searched by quality control professionals. Its stability under various pH conditions and thermal properties are also subjects of ongoing research, addressing common queries about compound storage and handling protocols in laboratory settings.

In summary, 5-(3-bromo-2-hydroxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2229274-17-1) represents a multifaceted tool for modern chemistry. Its applications span from pharmaceutical development to agrochemical innovation, resonating with current scientific priorities like AMR mitigation and green chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material engineering.